N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline

• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-[2-[1-(4-methoxyphenyl)tetrazol-5-yl]propan-2-yl]-2,4-dimethylaniline
• InChI: InChI=1S/C19H23N5O/c1-13-6-11-17(14(2)12-13)20-19(3,4)18-21-22-23-24(18)15-7-9-16(25-5)10-8-15/h6-12,20H,1-5H3
• InChI Key: UJNADSKJKIOQIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(C)(C)C2=NN=NN2C3=CC=C(C=C3)OC)C

Description

N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline is a complex organic compound with a unique structure that includes a tetrazole ring, a methoxyphenyl group, and a dimethylaniline moiety

Preparation Methods

The synthesis of N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline involves multiple steps. One common synthetic route includes the reaction of 1-(4-methoxyphenyl)-2-propanone with hydrazoic acid to form the tetrazole ring. This intermediate is then reacted with 2,4-dimethylaniline under specific conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tetrazole ring or methoxy group is replaced by other functional groups. Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures.

Scientific Research Applications

N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline involves its interaction with specific molecular targets and pathways. The tetrazole ring and methoxyphenyl group are believed to play crucial roles in its biological activity. These functional groups can interact with enzymes, receptors, or other proteins, leading to various biochemical effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

N-{2-[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2,4-dimethylaniline can be compared with similar compounds such as:

1-(4-methoxyphenyl)-2-propanone: A precursor in the synthesis of the target compound.

4-methoxyphenylacetone: Another related compound with similar structural features.

2-propanone, 1-(4-methoxyphenyl)-: Shares the methoxyphenyl group but lacks the tetrazole ring and dimethylaniline moiety. The uniqueness of this compound lies in its combination of functional groups, which confer specific chemical and biological properties.